Cas no 203268-74-0 (1,3,4-Oxadiazole-2-thiol, 5-(4-nitrophenyl)-)

• Product name: 1,3,4-Oxadiazole-2-thiol, 5-(4-nitrophenyl)-
• CAS No: 203268-74-0
• MF: C₈H₅N₃O₃S
• MW: 223.209
• CID: 3890885
• PubChem ID: 682050

1,3,4-Oxadiazole-2-thiol, 5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-thiol, 5-(4-nitrophenyl)-
• 5-(4-NITROPHENYL)-1,3,4-OXADIAZOLE-2-THIOL
• NSC516837
• 5-(4-nitrophenyl)-3H-1,3,4-oxadiazole-2-thione
• NSC-516837
• 5-(4-nitrophenyl)-1,3,4-oxadiazole-2-thiol
• CCG-240571
• SCHEMBL6600158
• 203268-74-0
• 5-(4-Nitro-phenyl)-[1,3,4]oxadiazole-2-thiol
• DTXSID60350533
• AKOS000583098
• CHEMBL5268179
• 23766-30-5
• 1,3,4-Oxadiazole-2(3H)-thione, 5-(4-nitrophenyl)-
• 5-(4-nitrophenyl)-[1,3,4]oxadiazole-2-thiol
• CCG-1065
• 5-(4-nitrophenyl)-1,3,4-oxadiazole-2(3h)-thione

• Inchi： InChI=1S/C8H5N3O3S/c12-11(13)6-3-1-5(2-4-6)7-9-10-8(15)14-7/h1-4H,(H,10,15)
• InChI Key： ABSVCMBOXHMZPV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 223.00516220Da
• Monoisotopic Mass: 223.00516220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: 1.9